Cas no 2228299-35-0 (methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate)

• Product Name: methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate
• CAS No: 2228299-35-0
• MF: C₁₁H₁₇N₃O₃
• MW: 239.270982503891
• CID: 6615610
• PubChem ID: 165827010
• Update Time: 2025-06-22

methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate
• methyl 5-[(3-methoxyazetidin-3-yl)methyl]-1-methyl-1H-pyrazole-4-carboxylate
• 2228299-35-0
• EN300-1739593

• Inchi： 1S/C11H17N3O3/c1-14-9(4-11(17-3)6-12-7-11)8(5-13-14)10(15)16-2/h5,12H,4,6-7H2,1-3H3
• InChI Key： NXDIZEGZMRVELX-UHFFFAOYSA-N
• SMILES： O(C)C1(CC2=C(C(=O)OC)C=NN2C)CNC1

Computed Properties

• Exact Mass: 239.12699141g/mol
• Monoisotopic Mass: 239.12699141g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 65.4Ų

Additional information on methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate

Methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228299-35-0): A Comprehensive Overview

Methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate, identified by its CAS number 2228299-35-0, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and development. The presence of both azetidine and pyrazole moieties in its molecular framework suggests unique chemical and biological properties that make it a valuable candidate for further investigation.

The compound's structure consists of a pyrazole core substituted with a carboxylate group at the 4-position and an azetidine ring linked through a methylene bridge at the 5-position. The methoxy group on the azetidine ring adds another layer of complexity, influencing both the electronic and steric properties of the molecule. This intricate arrangement of functional groups makes Methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities. Pyrazole derivatives, in particular, have shown remarkable potential as pharmacological tools. They exhibit a wide range of biological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The azetidine ring, while less studied than pyrazole, has also been implicated in various biological processes and can contribute to the overall pharmacological profile of a compound.

One of the most compelling aspects of Methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate is its potential as a lead compound for drug development. The combination of the pyrazole and azetidine rings provides multiple sites for chemical modification, allowing researchers to fine-tune its properties for specific therapeutic targets. For instance, modifications at the carboxylate group can influence solubility and bioavailability, while alterations to the azetidine ring can affect binding affinity to biological receptors.

Recent studies have highlighted the importance of structure-activity relationships (SAR) in designing effective drugs. By systematically varying different parts of the molecule, researchers can identify key structural features that contribute to biological activity. Methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate serves as an excellent starting point for such investigations due to its well-defined scaffold and multiple functional groups.

The methoxy group on the azetidine ring is particularly noteworthy, as it can participate in various interactions with biological targets. For example, it can form hydrogen bonds or engage in hydrophobic interactions, depending on the local environment. These interactions can significantly influence the compound's binding affinity and selectivity. Additionally, the methoxy group can be easily modified through chemical reactions such as methylation or demethylation, providing a versatile tool for drug design.

Another important consideration is the metabolic stability of Methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate. The presence of multiple heterocyclic rings suggests that it may undergo various metabolic pathways in vivo. Understanding these pathways is crucial for predicting drug efficacy and potential side effects. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, can help predict metabolic stability and identify potential degradation products.

In conclusion, Methyl 5-(3-methoxyazetidin-3-yl)methyl-1-methyl-1H-pyrazole-4-carboxylate (CAS No. 2228299-35-0) is a fascinating compound with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it an attractive candidate for further exploration. By leveraging modern computational techniques and experimental methodologies, researchers can uncover its full therapeutic potential and develop novel drugs based on this promising scaffold.